Cas no 2309629-70-5 (6-methyl-2-{3-4-(pyridin-2-yl)piperazine-1-carbonylazetidin-1-yl}-1,3-benzothiazole)

• Product Name: 6-methyl-2-{3-4-(pyridin-2-yl)piperazine-1-carbonylazetidin-1-yl}-1,3-benzothiazole
• CAS No: 2309629-70-5
• MF: C₂₁H₂₃N₅OS
• MW: 393.505222558975
• CID: 6403534
• PubChem ID: 121128300
• Update Time: 2025-10-30

6-methyl-2-{3-4-(pyridin-2-yl)piperazine-1-carbonylazetidin-1-yl}-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2-{3-4-(pyridin-2-yl)piperazine-1-carbonylazetidin-1-yl}-1,3-benzothiazole
• [1-(6-methyl-1,3-benzothiazol-2-yl)azetidin-3-yl]-(4-pyridin-2-ylpiperazin-1-yl)methanone
• F6367-0487
• 2309629-70-5
• (1-(6-methylbenzo[d]thiazol-2-yl)azetidin-3-yl)(4-(pyridin-2-yl)piperazin-1-yl)methanone
• 6-methyl-2-{3-[4-(pyridin-2-yl)piperazine-1-carbonyl]azetidin-1-yl}-1,3-benzothiazole
• AKOS032667472

• Inchi： 1S/C21H23N5OS/c1-15-5-6-17-18(12-15)28-21(23-17)26-13-16(14-26)20(27)25-10-8-24(9-11-25)19-4-2-3-7-22-19/h2-7,12,16H,8-11,13-14H2,1H3
• InChI Key： GQXPZROBQCMTKN-UHFFFAOYSA-N
• SMILES： S1C2C=C(C)C=CC=2N=C1N1CC(C(N2CCN(C3C=CC=CN=3)CC2)=O)C1

Computed Properties

• Exact Mass: 393.16233155g/mol
• Monoisotopic Mass: 393.16233155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 80.8Ų

Additional information on 6-methyl-2-{3-4-(pyridin-2-yl)piperazine-1-carbonylazetidin-1-yl}-1,3-benzothiazole

6-Methyl-2-{3-[4-(Pyridin-2-Yl)piperazine-1-Carbonyl]azetidin-1-Yl}-1,3-Benzothiazole: A Comprehensive Overview

The compound 6-methyl-2-{3-[4-(pyridin-2-yl)piperazine-1-carbonyl]azetidin-1-yli}-1,3-benzothiazole, identified by the CAS number CAS 2309629705, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzothiazoles, which are known for their versatile applications in drug design and material science. The structure of this molecule incorporates a benzothiazole core, a methyl group at position 6, and a substituted azetidine ring connected via a carbonyl group to a piperazine ring containing a pyridine substituent. These structural features contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of benzothiazoles as scaffolds for drug discovery due to their ability to interact with various biological targets. The presence of the azetidine ring in this compound introduces additional flexibility and potential for hydrogen bonding, which can enhance its bioavailability and binding affinity to target proteins. The pyridine moiety further increases the molecule's electron-withdrawing capacity, potentially influencing its electronic properties and reactivity in different chemical environments.

The synthesis of 6-methyl-2-{3-[4-(pyridin-2-yl)piperazine-1-carbonyl]azetidin-1-yli}-1,3-benzothiazole involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the benzothiazole core through cyclization reactions, followed by functionalization at specific positions to introduce the azetidine and piperazine groups. The use of microwave-assisted synthesis or catalytic methods has been reported to improve the efficiency and yield of these reactions, aligning with current trends toward sustainable and efficient chemical processes.

In terms of applications, this compound has shown promise in preliminary studies as a potential therapeutic agent. Its ability to modulate key biological pathways makes it a candidate for treating conditions such as inflammation, cancer, and neurodegenerative diseases. For instance, recent research has demonstrated its anti-inflammatory activity through inhibition of cyclooxygenase enzymes, suggesting its potential as a lead compound for developing novel anti-inflammatory drugs.

Beyond pharmacology, the unique electronic properties of this compound make it an interesting candidate for applications in materials science. Its conjugated system could be exploited in designing advanced materials for optoelectronic devices or sensors. Researchers are currently exploring its photophysical properties under different conditions to assess its suitability for these applications.

The structural complexity of CAS 2309629705 also presents challenges in terms of scalability and cost-effectiveness for large-scale production. However, advancements in catalytic asymmetric synthesis and continuous-flow chemistry are expected to address these issues in the near future. These innovations will not only enhance the accessibility of this compound but also pave the way for its broader application across diverse industries.

In conclusion, 6-methyl-2-{3-[4-(pyridin-2-yli)piperazine-i-carbonyl]azetidin-i-yli}-i,b-benzothiazole represents a significant advancement in organic synthesis with multifaceted applications. Its unique structure and promising biological activity position it as a valuable asset in both academic research and industrial development. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in shaping future innovations across various scientific disciplines.